Cas no 2055841-52-4 (tert-butyl N-(3-bromo-6-chloropyrazin-2-yl)carbamate)

• Product Name: tert-butyl N-(3-bromo-6-chloropyrazin-2-yl)carbamate
• CAS No: 2055841-52-4
• MF: C₉H₁₁BrClN₃O₂
• MW: 308.55954003334
• MDL: MFCD30530751
• CID: 5686614
• PubChem ID: 127264022
• Update Time: 2025-06-08

tert-butyl N-(3-bromo-6-chloropyrazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2055841-52-4
• tert-butyl N-(3-bromo-6-chloropyrazin-2-yl)carbamate
• tert-Butyl (3-bromo-6-chloropyrazin-2-yl)carbamate
• EN300-22117132
• Carbamic acid, N-(3-bromo-6-chloro-2-pyrazinyl)-, 1,1-dimethylethyl ester

• MDL： MFCD30530751
• Inchi： 1S/C9H11BrClN3O2/c1-9(2,3)16-8(15)14-7-6(10)12-4-5(11)13-7/h4H,1-3H3,(H,13,14,15)
• InChI Key： ZSVGBRZAZZHJSC-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=CN=1)Cl)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.97232g/mol
• Monoisotopic Mass: 306.97232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.598±0.06 g/cm3(Predicted)
• Boiling Point: 308.5±42.0 °C(Predicted)
• pka: 10.02±0.70(Predicted)

Additional information on tert-butyl N-(3-bromo-6-chloropyrazin-2-yl)carbamate

Recent Advances in the Application of tert-Butyl N-(3-bromo-6-chloropyrazin-2-yl)carbamate (CAS: 2055841-52-4) in Medicinal Chemistry

The compound tert-butyl N-(3-bromo-6-chloropyrazin-2-yl)carbamate (CAS: 2055841-52-4) has recently gained significant attention in the field of medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an updated overview of the latest studies involving this compound, focusing on its synthetic utility, pharmacological relevance, and potential therapeutic applications.

Recent literature highlights the critical role of tert-butyl N-(3-bromo-6-chloropyrazin-2-yl)carbamate in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the synthesis of selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The bromo and chloro substituents on the pyrazine ring provide excellent handles for further functionalization through cross-coupling reactions, making this compound particularly valuable for structure-activity relationship studies.

In the area of antimicrobial drug discovery, researchers have utilized this carbamate derivative to develop new classes of antibacterial agents targeting DNA gyrase. A recent patent application (WO2023051234) describes its incorporation into novel quinolone-pyrazine hybrids with potent activity against multidrug-resistant Gram-positive pathogens. The electron-withdrawing effects of the halogen substituents were found to significantly enhance the compounds' binding affinity to the target enzyme.

From a synthetic chemistry perspective, several innovative methodologies have been reported for the modification of tert-butyl N-(3-bromo-6-chloropyrazin-2-yl)carbamate. A 2024 publication in Organic Letters detailed a palladium-catalyzed amination protocol that allows for selective substitution at either the 3- or 6-position, enabling the efficient preparation of diverse pyrazine derivatives. This advancement has important implications for medicinal chemistry campaigns requiring rapid generation of analog libraries.

The stability and handling characteristics of this compound have also been the subject of recent investigations. Thermal analysis studies published in the Journal of Pharmaceutical Sciences (2023) revealed that tert-butyl N-(3-bromo-6-chloropyrazin-2-yl)carbamate maintains excellent stability under standard storage conditions, with no significant decomposition observed after 12 months at -20°C. These findings support its use as a reliable building block in long-term drug discovery projects.

Looking forward, the unique structural features of tert-butyl N-(3-bromo-6-chloropyrazin-2-yl)carbamate continue to inspire new applications in drug development. Current research efforts are exploring its potential in targeted protein degradation strategies, where its halogenated pyrazine core may serve as an effective warhead for PROTAC design. Preliminary results from these studies are expected to be published in late 2024.